Cas no 112172-82-4 (Cholest-7-en-6-one,25-(b-D-glucopyranosyloxy)-2,3,14,22-tetrahydroxy-,(2b,3b,5b,22R)- (9CI))

Cholest-7-en-6-one,25-(b-D-glucopyranosyloxy)-2,3,14,22-tetrahydroxy-,(2b,3b,5b,22R)- (9CI) structure
112172-82-4 structure
Product Name:Cholest-7-en-6-one,25-(b-D-glucopyranosyloxy)-2,3,14,22-tetrahydroxy-,(2b,3b,5b,22R)- (9CI)
CAS No:112172-82-4
MF:C33H54O11
MW:626.775271892548
CID:180062
PubChem ID:194950
Update Time:2025-04-19

Cholest-7-en-6-one,25-(b-D-glucopyranosyloxy)-2,3,14,22-tetrahydroxy-,(2b,3b,5b,22R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cholest-7-en-6-one,25-(b-D-glucopyranosyloxy)-2,3,14,22-tetrahydroxy-,(2b,3b,5b,22R)- (9CI)
    • 1-benzyl-4-[10-(4-benzyl-1,4-dimethylpiperazine-1,4-diium-1-yl)decyl]-1,4-dimethylpiperazine-1,4-diium,tetraiodide
    • ecdysone 25-O-glucopyranoside
    • (2beta,3alpha,5beta,14xi)-2,3,14,22-tetrahydroxy-6-oxocholest-7-en-25-yl beta-D-glucopyranoside
    • (2beta,3beta,5beta,22R)-2,3,14,22-tetrahydroxy-6-oxocholest-7-en-25-yl D-glucopyranoside
    • DTXSID70920685
    • 2,3,14,22-Tetrahydroxy-6-oxocholest-7-en-25-yl hexopyranoside
    • (2S,3S,5R,9R,10R,13R,17R)-2,3,14-trihydroxy-17-[(2S)-3-hydroxy-6-methyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyheptan-2-yl]-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
    • 112172-82-4
    • Inchi: 1S/C33H54O11/c1-16(21(35)8-9-30(2,3)44-29-28(41)27(40)26(39)25(15-34)43-29)17-7-11-33(42)19-12-22(36)20-13-23(37)24(38)14-31(20,4)18(19)6-10-32(17,33)5/h12,16-18,20-21,23-29,34-35,37-42H,6-11,13-15H2,1-5H3/t16-,17+,18-,20-,21?,23-,24-,25+,26+,27-,28+,29-,31+,32+,33?/m0/s1
    • InChI Key: YJBCWBWOULRKGL-DGSLDROASA-N
    • SMILES: OC12CC[C@H]([C@H](C)C(CCC(C)(C)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@@H]([C@H](C[C@]12C)O)O)=O

Computed Properties

  • Exact Mass: 626.367
  • Monoisotopic Mass: 626.367
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 8
  • Complexity: 1110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 197A^2
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.35
  • Boiling Point: 807°Cat760mmHg
  • Flash Point: 251.3°C
  • Refractive Index: 1.608
  • LogP: -5.82760
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